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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171

For Researchers and Scientists in Energetic Materials

This guide provides a detailed, objective comparison of Tetryl (2,4,6-
trinitrophenylmethylnitramine) and picric acid (2,4,6-trinitrophenol), two historically significant
secondary high explosives frequently used as boosters. The subsequent sections present a
guantitative comparison of their properties, detailed experimental protocols for performance
evaluation, and visualizations of key concepts and workflows.

Performance and Properties: A Quantitative
Comparison

Tetryl and picric acid both function as booster explosives, designed to amplify the initial
detonation from a primary explosive (like a detonator) to reliably initiate a less sensitive main
charge. While Tetryl, a nitramine, generally exhibits superior performance in terms of
detonation velocity and brisance, picric acid, a nitrated phenol, remains a relevant benchmark.
The data below summarizes their key characteristics.
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Property Tetryl Picric Acid
Chemical Formula C7HsNsOs CeH3N30O~

Molar Mass 287.15 g/mol 229.10 g/mol [1]
Appearance Yellow crystalline solid[2][3] Yellow crystals[1]
Density 1.73 g/cm3[3] 1.76 g/lcm3[1][4]

_ ] 129.5 °C (decomposes at 187 121.8 °C (explodes at ~300
Melting Point

*O)2lE] *O)1]IE]
Detonation Velocity 7,570 m/s[2][3][6] 7,350 m/s[7][8]
Trauzl Lead Block Test 410 cm3/10g 315 cm?/10g
Hess Lead Block Test Data not available 17.85 mm (50g sample)
Impact Sensitivity Sensitive (Reported as 14 J) 7.4
Friction Sensitivity Sensitive 353N

Experimental Protocols

The quantitative data presented above is derived from standardized experimental tests. The
methodologies for these key evaluations are detailed below.

Impact Sensitivity: BAM Fallhammer Test

This test determines the sensitivity of an explosive to impact energy. The result is given as the
impact energy in Joules (J) at which a reaction (explosion, flame, or flash) occurs.[9]

Apparatus:

 BAM Fallhammer apparatus, consisting of a drop weight (masses ranging from 0.25 kg to 10
kg), a steel anvil, and a guiding system.[6]

o Steel cylinders and guide rings to confine the sample.[3]

o Sample preparation tools.
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Protocol:

A small, precisely measured amount of the explosive substance (typically around 40 mm3) is
placed in the steel cylinder assembly.

e The assembly is placed on the anvil of the fallhammer.

o Adrop weight of a specified mass is raised to a known height and released, allowing it to fall
and impact the sample.

e The outcome (reaction or no reaction) is observed. A positive reaction includes an explosion,
flash, or audible report.[2]

e The "up-and-down" method is typically used: if a reaction occurs, the drop height is
decreased for the next trial; if no reaction occurs, the height is increased.

e This process is repeated through a series of trials to determine the lowest impact energy
(calculated from the mass of the weight and the drop height) at which a reaction is reliably
observed.[10]

Friction Sensitivity: BAM Friction Test

This method assesses the sensitivity of a substance to frictional stimuli. The result is expressed
as the load in Newtons (N) at which a reaction is initiated.

Apparatus:

o BAM Friction Apparatus, which includes a fixed porcelain peg and a moving porcelain plate.
[11]

» Aloading arm with a set of weights to apply a specific force (load) onto the peg, ranging from
5N to 360 N.[12][13]

Protocol:

o A small quantity (approximately 10 mms3) of the explosive is spread on the porcelain plate.
[12]
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e The loading arm is fitted with a weight to apply a specific load onto the porcelain peg, which
rests on the sample.

» An electric motor moves the porcelain plate back and forth under the peg a single time over
a distance of 10 mm.[12][13]

e The trial is observed for any reaction (e.g., crackling, sparks, smoke, flame, or explosion).
[14]

e The test is repeated six times at a given load. If no reaction occurs, the load is increased.

e The result is the lowest load at which a positive reaction is observed in at least one of the six
trials.[13]

Brisance (Shattering Effect): Hess Lead Block
Compression Test

The Hess test measures the brisance, or shattering power, of an explosive by quantifying the
compression of a lead cylinder.

Apparatus:

o A massive steel base.

A standardized lead cylinder (typically 60 mm in height and 40 mm in diameter).[7][11]

A steel disc (10-30 mm thick).[7]

A 50-gram sample of the explosive.[7]

A detonator.
Protocol:
e The lead cylinder is placed on the steel base.

o The steel disc is placed on top of the lead cylinder. This disc helps attenuate the shock wave
pressure.[7]
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The 50 g explosive charge is placed on top of the steel disc.[7]

The charge is initiated with a detonator.

After the detonation, the final height of the compressed lead cylinder is measured.

The brisance is reported as the difference between the initial and final height of the cylinder
in millimeters.[1]

Strength (Heave): Trauzl Lead Block Test

The Trauzl test is used to measure the strength or heaving power of an explosive, which
relates to its ability to do work by gas expansion.

Apparatus:

o A standardized soft lead block, typically a cylinder 200 mm in height and 200 mm in
diameter.[7]

A central borehole drilled into the block (125 mm deep, 25 mm diameter).[7]

A 10-gram sample of the explosive, wrapped in foil.[7]

Tamping material (e.g., fine sand).[7]

Water and a graduated cylinder for volume measurement.
Protocol:

e The 10-gram foil-wrapped explosive sample is placed at the bottom of the borehole in the
lead block.[7]

A detonator is inserted into the sample.

The remainder of the borehole is filled with sand, which is then tamped.[6]

The explosive is detonated.

The detonation expands the internal cavity.
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» The final volume of the enlarged cavity is measured by filling it with water and then
measuring the water's volume in a graduated cylinder.

e The initial volume of the borehole is subtracted from the final volume. The result, in cubic
centimeters (cm3), is the Trauzl number.[7]

Velocity of Detonation (VoD): D'Autriche Method

This classic method measures the detonation velocity of an explosive charge.

Apparatus:

The explosive charge to be tested.

A length of detonating cord with a precisely known detonation velocity.

A lead or steel witness plate.

Two detonators or initiation points.

Protocol:

o Two holes are made in the explosive charge at a known distance apart (e.g., 200 mm).
e The detonating cord is threaded through these holes, forming a loop.

e The loop of the detonating cord is laid flat against the witness plate, and the center point of
the cord between the two insertion points is marked on the plate.

» The main explosive charge is initiated at one end.

e The detonation wave in the main charge initiates the detonating cord at the first insertion
point, and then at the second.

e This creates two detonation waves traveling in opposite directions within the detonating cord
loop.

e These two waves collide at a specific point, leaving a distinct mark on the witness plate.
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e The distance from the center mark to the collision mark on the plate is measured.

» Using the known detonation velocity of the cord and the measured distances, the detonation
velocity of the test explosive can be calculated.[11]

Visualizations: Workflows and Logical Relationships

Diagrams generated using Graphviz provide a clear visual representation of complex
processes and relationships.

Primary Explosive Secondary Explosive Main Charge

Detonator Initiates Booster Initiates Main Charge
(e.g., Lead Azide) (e.qg., Tetryl, Picric Acid) (e.g., TNT, Composition B)

Click to download full resolution via product page

Caption: An explosive train illustrates the sequence of initiation.
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Caption: Workflow for the BAM Fallhammer impact sensitivity test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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